![molecular formula C22H25NO2S B302956 2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide](/img/structure/B302956.png)
2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide
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Overview
Description
2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide is a chemical compound with potential applications in scientific research. This compound is a member of the class of amides and has a molecular formula of C22H25NO2S. It is also known by its chemical name, N-(4-(3-(4-(methylthio)phenyl)acryloyl)phenethyl)-2-ethylpropanamide.
Mechanism of Action
The mechanism of action of 2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide is not fully understood. However, it is believed to exert its anticancer activity through the inhibition of cell proliferation and induction of apoptosis in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In addition to its anticancer activity, this compound has been shown to exhibit anti-inflammatory and antioxidant properties. It may also have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide in lab experiments is its potential as an anticancer agent. Its ability to inhibit cell proliferation and induce apoptosis in cancer cells makes it a promising candidate for further research in this area. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on 2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide. One area of research could be the development of more efficient and scalable synthesis methods for this compound. Another area of research could be the investigation of its potential applications in the treatment of neurodegenerative diseases. Additionally, further research could be conducted to elucidate the mechanism of action of this compound and to identify its molecular targets in cancer cells.
Synthesis Methods
The synthesis of 2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 4-(methylsulfanyl)benzaldehyde with ethyl acrylate in the presence of a base to form 4-(methylsulfanyl)chalcone. This intermediate is then reacted with 4-bromoacetophenone in the presence of a palladium catalyst to form the final product.
Scientific Research Applications
2-ethyl-N-(4-{3-[4-(methylsulfanyl)phenyl]acryloyl}phenyl)butanamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit anticancer activity in vitro against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of cancer cells in vivo in animal models.
properties
Molecular Formula |
C22H25NO2S |
---|---|
Molecular Weight |
367.5 g/mol |
IUPAC Name |
2-ethyl-N-[4-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]phenyl]butanamide |
InChI |
InChI=1S/C22H25NO2S/c1-4-17(5-2)22(25)23-19-11-9-18(10-12-19)21(24)15-8-16-6-13-20(26-3)14-7-16/h6-15,17H,4-5H2,1-3H3,(H,23,25)/b15-8+ |
InChI Key |
DFGWDGKUZKPEFA-OVCLIPMQSA-N |
Isomeric SMILES |
CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)SC |
SMILES |
CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)SC |
Canonical SMILES |
CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)SC |
Origin of Product |
United States |
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